N-isobutyl-2-{[(4-isopropylphenoxy)acetyl]amino}benzamide

• IUPAC Name: N-(2-methylpropyl)-2-[[2-(4-propan-2-ylphenoxy)acetyl]amino]benzamide
• InChI: InChI=1S/C22H28N2O3/c1-15(2)13-23-22(26)19-7-5-6-8-20(19)24-21(25)14-27-18-11-9-17(10-12-18)16(3)4/h5-12,15-16H,13-14H2,1-4H3,(H,23,26)(H,24,25)
• InChI Key: FCXJAEHOGQJZDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)C(C)C
• Molecular Formula: C22H28N2O3
• Molecular Weight: 368.5 g/mol

Description

N-isobutyl-2-{[(4-isopropylphenoxy)acetyl]amino}benzamide, also known as IBP, is a benzamide derivative that has been extensively studied for its potential therapeutic applications. IBP is a selective inhibitor of the fatty acid binding protein 4 (FABP4), which is involved in the regulation of lipid metabolism and inflammation.

Mechanism of Action

N-isobutyl-2-{[(4-isopropylphenoxy)acetyl]amino}benzamide selectively binds to FABP4, which is highly expressed in adipocytes and macrophages. FABP4 plays a crucial role in the regulation of lipid metabolism and inflammation by facilitating the transport of fatty acids and other lipids. By inhibiting FABP4, N-isobutyl-2-{[(4-isopropylphenoxy)acetyl]amino}benzamide reduces the uptake and storage of fatty acids in adipocytes, thereby improving insulin sensitivity and reducing inflammation. N-isobutyl-2-{[(4-isopropylphenoxy)acetyl]amino}benzamide also inhibits the proliferation and migration of cancer cells by disrupting lipid metabolism.
Biochemical and Physiological Effects:
N-isobutyl-2-{[(4-isopropylphenoxy)acetyl]amino}benzamide has been shown to have several biochemical and physiological effects, including:
1. Improved insulin sensitivity: N-isobutyl-2-{[(4-isopropylphenoxy)acetyl]amino}benzamide reduces insulin resistance by inhibiting the uptake and storage of fatty acids in adipocytes, which leads to improved glucose uptake and utilization.
2. Reduced inflammation: N-isobutyl-2-{[(4-isopropylphenoxy)acetyl]amino}benzamide inhibits the production of pro-inflammatory cytokines and chemokines, which reduces inflammation in various tissues.
3. Inhibited tumor growth: N-isobutyl-2-{[(4-isopropylphenoxy)acetyl]amino}benzamide inhibits the proliferation and migration of cancer cells by disrupting lipid metabolism.
4. Reduced atherosclerosis: N-isobutyl-2-{[(4-isopropylphenoxy)acetyl]amino}benzamide reduces the formation of atherosclerotic plaques by inhibiting the uptake and storage of lipids in macrophages.

Advantages and Limitations for Lab Experiments

N-isobutyl-2-{[(4-isopropylphenoxy)acetyl]amino}benzamide has several advantages and limitations for lab experiments, including:
Advantages:
1. Selective inhibition of FABP4: N-isobutyl-2-{[(4-isopropylphenoxy)acetyl]amino}benzamide selectively binds to FABP4, which makes it a useful tool for studying the role of FABP4 in various diseases.
2. Potent inhibition: N-isobutyl-2-{[(4-isopropylphenoxy)acetyl]amino}benzamide has been shown to be a potent inhibitor of FABP4, which makes it a useful tool for studying the effects of FABP4 inhibition.
Limitations:
1. Limited solubility: N-isobutyl-2-{[(4-isopropylphenoxy)acetyl]amino}benzamide has limited solubility in water, which can make it difficult to use in certain experiments.
2. Lack of clinical data: Although N-isobutyl-2-{[(4-isopropylphenoxy)acetyl]amino}benzamide has shown promising results in preclinical studies, there is limited clinical data available on its safety and efficacy.

Future Directions

There are several future directions for the study of N-isobutyl-2-{[(4-isopropylphenoxy)acetyl]amino}benzamide, including:
1. Clinical trials: Further clinical trials are needed to determine the safety and efficacy of N-isobutyl-2-{[(4-isopropylphenoxy)acetyl]amino}benzamide in humans.
2. Combination therapy: N-isobutyl-2-{[(4-isopropylphenoxy)acetyl]amino}benzamide may be used in combination with other drugs to enhance its therapeutic effects.
3. Development of new FABP4 inhibitors: The development of new FABP4 inhibitors may lead to the discovery of more potent and selective inhibitors.
4. Study of FABP4 in other diseases: The role of FABP4 in other diseases, such as neurodegenerative diseases and inflammatory bowel disease, should be studied further.
Conclusion:
In conclusion, N-isobutyl-2-{[(4-isopropylphenoxy)acetyl]amino}benzamide is a promising therapeutic agent that has shown potential for the treatment of various diseases. Its selective inhibition of FABP4 makes it a useful tool for studying the role of FABP4 in various diseases. Further studies are needed to determine its safety and efficacy in humans and to explore its potential use in combination therapy.

Scientific Research Applications

N-isobutyl-2-{[(4-isopropylphenoxy)acetyl]amino}benzamide has been studied extensively for its potential therapeutic applications in various diseases, including obesity, diabetes, atherosclerosis, and cancer. In preclinical studies, N-isobutyl-2-{[(4-isopropylphenoxy)acetyl]amino}benzamide has been shown to improve insulin sensitivity, reduce inflammation, and inhibit tumor growth. N-isobutyl-2-{[(4-isopropylphenoxy)acetyl]amino}benzamide has also been investigated for its potential use as a diagnostic tool for detecting FABP4 expression in cancer cells.